Cas no 1255636-47-5 (2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid)

• Product Name: 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid
• CAS No: 1255636-47-5
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD17677658
• CID: 2621883
• PubChem ID: 53225383
• Update Time: 2025-08-04

2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD17677658
• 2-CHLORO-5-(4-HYDROXYMETHYLPHENYL)BENZOIC ACID
• 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid, 95%
• 4-Chloro-4'-(hydroxymethyl)[1,1'-biphenyl]-3-carboxylic acid
• 1255636-47-5
• DTXSID80689115
• 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid

• MDL： MFCD17677658
• Inchi： 1S/C14H11ClO3/c15-13-6-5-11(7-12(13)14(17)18)10-3-1-9(8-16)2-4-10/h1-7,16H,8H2,(H,17,18)
• InChI Key： FAEDIDKVZNCXQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid

Introduction to 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid (CAS No. 1255636-47-5)

2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid (CAS No. 1255636-47-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorinated benzoic acid moiety and a hydroxymethyl-substituted phenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid is C₁₄H₁₂ClO₃, and its molecular weight is approximately 269.70 g/mol. The compound's structure consists of a benzene ring with a chlorine atom at the 2-position and a substituted phenyl group at the 5-position. The hydroxymethyl group on the phenyl ring adds to the compound's reactivity and potential for forming hydrogen bonds, which can influence its interactions with biological targets.

In recent years, 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid has been studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of nuclear receptors, particularly peroxisome proliferator-activated receptors (PPARs). PPARs are a family of nuclear receptor proteins that function as transcription factors regulating gene expression involved in metabolism, inflammation, and cell differentiation. Research has shown that compounds with similar structures to 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid can act as PPAR agonists or antagonists, making them promising candidates for treating metabolic disorders such as diabetes and obesity.

Beyond its potential as a PPAR modulator, 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it shows low toxicity in preclinical studies, which is an important consideration for drug development.

In the context of drug discovery, 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid serves as a valuable starting point for the design and synthesis of more potent and selective analogs. Chemists can modify the functional groups on the molecule to enhance its binding affinity to specific targets or improve its pharmacological properties. For example, substituting the chlorine atom with other halogens or introducing additional functional groups on the phenyl ring can lead to compounds with enhanced biological activity.

The synthesis of 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the coupling of 4-hydroxymethylbenzeneboronic acid with 2-chloro-5-bromobenzoic acid using palladium-catalyzed cross-coupling reactions such as Suzuki coupling. This method provides high yields and good purity of the final product, making it suitable for large-scale production.

In conclusion, 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid (CAS No. 1255636-47-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development into potential therapeutic agents. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for various medical conditions.